1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one

• IUPAC Name: 1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-5-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyridin-2-one
• InChI: InChI=1S/C21H16N4O3S/c26-18-6-5-15(21-22-20(23-28-21)16-8-10-29-13-16)11-24(18)12-19(27)25-9-7-14-3-1-2-4-17(14)25/h1-6,8,10-11,13H,7,9,12H2
• InChI Key: FBJRIGWZPDHAPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C=C(C=CC3=O)C4=NC(=NO4)C5=CSC=C5
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol

Description

The compound contains several functional groups including an indole, a thiophene, an oxadiazole, and a dihydropyridinone. Indole is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom. Oxadiazole is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom. Dihydropyridinone is a six-membered ring with one nitrogen atom, one carbonyl group, and one double bond.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and thiophene rings are aromatic, meaning they are particularly stable and may influence the reactivity of the compound. The oxadiazole and dihydropyridinone rings are not aromatic, but still contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The indole and thiophene rings, being aromatic, would be expected to undergo electrophilic aromatic substitution reactions. The oxadiazole ring could potentially undergo nucleophilic substitution reactions. The dihydropyridinone ring could undergo a variety of reactions, including reductions, oxidations, and substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water. The compound’s melting and boiling points, density, and other physical properties would depend on the specific arrangement of atoms and the intermolecular forces present.

Future Directions

The compound could potentially be investigated for biological activity given the presence of several functional groups that are common in bioactive compounds. Additionally, modifications could be made to the structure to enhance its activity or alter its properties. This could involve changing the substituents on the rings, or altering the rings themselves.